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Solubility and Stability Profile

The table below summarizes the key physical and chemical data for CPC monohydrate.

Property Specification / Value Conditions / Notes

Molecular
Formula

C₂₁H₄₀ClNO [1] [2] [3] -

Molecular Weight 358.00 - 358.01 g/mol [1] [2] [3] -

CAS Number 6004-24-6 [1] [2] [4] -

Appearance White to off-white crystalline powder [2] [5] [3] -

Melting Point 80 - 84 °C [2] [5] -

pH (in water) 5.0 - 5.4 [2] 10 g/L, 20°C

Storage -20°C, desiccated (for multi-year storage) [1] [6] Sealed storage, away from
moisture [3]

Incompatibilities Strong oxidizing agents, acids, acid anhydrides,
acid chlorides [2]

-
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Solubility Data

CPC monohydrate is highly soluble in water and several common organic solvents. The following table

provides detailed solubility data from multiple suppliers.

Solvent Solubility Concentration (mM) Notes

Water 72 mg/mL [1] [6] 201.11 mM [1] [6] Freely soluble [5]; Soluble at 20°C [2]

DMSO 72 mg/mL

(claimed) [1] [6]

201.11 mM (claimed)

[1] [6]

Hygroscopic DMSO may significantly

reduce solubility [1] [3]

Ethanol 72 mg/mL [1] [6] 201.11 mM [1] [6] Freely soluble [5]

Chloroform Freely soluble [5] - -

Stability and Handling Considerations

Storage Conditions: For long-term stability, it is recommended to store the powder at -20°C in a

sealed container [1] [3]. The product can typically be shipped at room temperature [6].
Solution Stability: Once dissolved, stock solutions can be stored at -20°C for one month or -80°C
for six months, but should be sealed to prevent moisture absorption [3].
Safety and Handling: CPC monohydrate is classified with several hazard codes. Please consult the

relevant Material Safety Data Sheet (MSDS) for detailed risk and safety statements before use [2].

Experimental Protocol Guidance

The following diagram illustrates the general workflow for preparing and using CPC monohydrate in

experimental settings, based on common protocols from the literature [3].
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General workflow for preparing CPC monohydrate stock solutions.

Preparing Stock Solutions: To prepare a 10 mM stock solution in DMSO, add 1 mL of DMSO to
3.58 mg of CPC monohydrate [3]. Note that moisture-absorbing (hygroscopic) DMSO can reduce

solubility, so always use fresh DMSO [1].
For In Vivo Formulations: If the compound is to be used in animal studies, a homogeneous

suspension can be prepared using vehicles like 0.5% Carboxymethyl cellulose (CMC-Na) [1]. It is
crucial to follow specific, validated in vivo formulation protocols for your research model.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cetylpyridinium chloride monohydrate | Influenza Virus ... [selleckchem.com]

2. Cetylpyridinium chloride monohydrate | 6004-24-6 [chemicalbook.com]

3. Cetylpyridinium chloride monohydrate (Synonyms [medchemexpress.com]

4. (=Cetylpyridinium Chloride...) | Fisher Scientific CPC Monohydrate [fishersci.ca]

5. Cetylpyridinium Chloride｜ CPC ｜FUJIFILM Wako Chemicals... [specchem-wako.fujifilm.com]

6. Cetylpyridinium chloride monohydrate Datasheet [selleckchem.com]

To cite this document: Smolecule. [CPC monohydrate solubility and stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b567560#cpc-monohydrate-

solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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